Cas no 2411290-04-3 (N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide)

• Product Name: N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide
• CAS No: 2411290-04-3
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 6505302
• PubChem ID: 154879919
• Update Time: 2025-05-19

N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(benzyloxy)spiro[3.3]heptan-2-yl]oxirane-2-carboxamide
• N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide
• EN300-7560749
• 2411290-04-3
• Z3687655938

• Inchi： 1S/C17H21NO3/c19-16(15-11-21-15)18-13-6-17(7-13)8-14(9-17)20-10-12-4-2-1-3-5-12/h1-5,13-15H,6-11H2,(H,18,19)
• InChI Key： LBSSUBVBPCNAHB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC2(C1)CC(C2)NC(C1CO1)=O

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9Ų

Additional information on N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide

Professional Introduction to N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide (CAS No. 2411290-04-3)

N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2411290-04-3, belongs to a class of molecules that exhibit intriguing spirocyclic and heterocyclic characteristics, making it a subject of extensive research in drug discovery and development.

The molecular structure of N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide incorporates a spiro[3.3]heptane core, which is a bicyclic system consisting of two interconnected rings with a single carbon atom shared between them. This spirocyclic framework imparts rigidity to the molecule, influencing its conformational preferences and potentially its interaction with biological targets. The presence of a phenoxy group at the 2-position of the spirocyclic system further enhances the compound's complexity and may contribute to its pharmacological properties.

The oxirane ring, also known as an epoxide, is another critical feature of this compound. Epoxides are well-known for their reactivity and ability to undergo various chemical transformations, including nucleophilic ring opening. This reactivity makes N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, there has been growing interest in the exploration of spirocyclic compounds for their potential therapeutic applications. Spirocycles have been demonstrated to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural motif of N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the spirocyclic core and the oxirane ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility is particularly valuable in the context of rational drug design, where the precise modification of molecular structures can lead to enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry. For instance, derivatives of spirocyclic oxazolidinones have been shown to exhibit potent inhibitory activity against various enzymes involved in disease pathways. Similarly, spirocyclic systems containing oxirane moieties have been explored for their potential in modulating signaling pathways relevant to neurological disorders.

The oxirane ring in N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide can serve as a versatile handle for further chemical manipulation. Epoxides are known to react with nucleophiles under specific conditions, allowing for the introduction of diverse functional groups into the molecule. This reactivity has been leveraged in synthetic strategies aimed at generating complex scaffolds with tailored biological activities.

The phenoxy group attached to the spirocyclic system may also contribute to the compound's pharmacological profile. Phenoxy substituents are commonly found in biologically active molecules and have been associated with various pharmacological effects, including receptor binding and metabolic stability. The presence of this group in N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide suggests that it may interact with biological targets in a manner similar to other phenoxy-containing compounds.

In conclusion, N-(2-Phenylmethoxyspiro[3.3]heptan-6-yl)oxirane-2-carboxamide (CAS No. 2411290-04-3) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of spirocyclic and heterocyclic features, along with its reactive oxirane moiety, makes it a valuable scaffold for drug discovery and development. Further exploration of this compound is warranted to uncover its full therapeutic potential and to contribute to advancements in medicinal chemistry.